Cas no 1506432-24-1 (Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-)

Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-, is a specialized aromatic amine derivative featuring a bromo-methyl-substituted thienyl group and a trifluoromethyl substituent on the benzene ring. This compound is of interest in synthetic organic chemistry due to its structural complexity, which enables applications in pharmaceutical and agrochemical research. The presence of both bromo and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and further functionalization. Its well-defined molecular structure ensures consistency in synthetic pathways, while the electron-withdrawing trifluoromethyl group may contribute to improved stability and selectivity in target transformations. Suitable for controlled laboratory use under appropriate safety protocols.
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- structure
1506432-24-1 structure
Product Name:Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
CAS No:1506432-24-1
MF:C12H9BrF3NS
MW:336.170771360397
MDL:MFCD24926328
CID:5151310
Update Time:2025-05-20

Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
    • MDL: MFCD24926328
    • Inchi: 1S/C12H9BrF3NS/c1-6-4-10(18-11(6)13)8-3-2-7(17)5-9(8)12(14,15)16/h2-5H,17H2,1H3
    • InChI Key: AIPHEZSFDSQBEM-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(C2SC(Br)=C(C)C=2)C(C(F)(F)F)=C1

Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D656121-500mg
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
1506432-24-1 95%
500mg
$645 2024-08-03
eNovation Chemicals LLC
D656121-1g
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
1506432-24-1 95%
1g
$965 2024-08-03
eNovation Chemicals LLC
D656121-500mg
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
1506432-24-1 95%
500mg
$645 2025-02-27
eNovation Chemicals LLC
D656121-1g
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
1506432-24-1 95%
1g
$965 2025-02-27
eNovation Chemicals LLC
D656121-1g
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
1506432-24-1 95%
1g
$965 2025-02-18
eNovation Chemicals LLC
D656121-500mg
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
1506432-24-1 95%
500mg
$645 2025-02-18

Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- Related Literature

Additional information on Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-

Recent Advances in the Study of Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- (CAS: 1506432-24-1)

The compound Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-, with the CAS number 1506432-24-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a brominated thienyl group and a trifluoromethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 1506432-24-1. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the bromo and trifluoromethyl groups, achieving a high degree of regioselectivity. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 1506432-24-1 exhibits potent inhibitory activity against specific kinase targets involved in inflammatory and oncogenic pathways. In vitro assays demonstrated its efficacy in suppressing the proliferation of cancer cell lines, particularly those associated with solid tumors. Additionally, the compound's pharmacokinetic profile, including its metabolic stability and bioavailability, has been evaluated in animal models, showing favorable results for oral administration. These findings suggest its potential as a lead compound for developing new anticancer agents.

Another significant aspect of recent research is the exploration of 1506432-24-1's mechanism of action. Structural-activity relationship (SAR) studies have identified the trifluoromethyl group as a critical moiety for binding affinity and selectivity. Molecular docking simulations have further elucidated its interactions with target proteins, providing insights for the design of derivatives with enhanced therapeutic properties. These computational studies are complemented by experimental data, reinforcing the compound's potential as a versatile scaffold for drug design.

In conclusion, the latest research on Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- (1506432-24-1) highlights its multifaceted potential in pharmaceutical applications. From improved synthetic methodologies to promising pharmacological profiles and mechanistic insights, this compound represents a valuable candidate for further investigation. Future studies are expected to focus on optimizing its derivatives and advancing it through preclinical development, paving the way for potential clinical trials.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk